Cas no 2096986-71-7 (Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate)

• Product Name: Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate
• CAS No: 2096986-71-7
• MF: C₁₈H₃₁N₃O₄
• MW: 353.456444978714
• MDL: MFCD29762518
• CID: 5043007
• Update Time: 2026-02-28

Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate
• tert-butyl 4a-hydroxy-7-(pyrrolidine-1-carbonyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridine-2-carboxylate
• t-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate
• tert-butyl 4a-hydroxy-7-(pyrrolidine-1-carbonyl)-decahydro-2,7-naphthyridine-2-carboxylate
• Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate

• MDL： MFCD29762518
• Inchi： 1S/C18H31N3O4/c1-17(2,3)25-16(23)21-11-7-18(24)6-10-20(12-14(18)13-21)15(22)19-8-4-5-9-19/h14,24H,4-13H2,1-3H3
• InChI Key： YPEALWMTPYGBPD-UHFFFAOYSA-N
• SMILES： OC12CCN(C(=O)OC(C)(C)C)CC1CN(C(N1CCCC1)=O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 527
• XLogP3: 0.8
• Topological Polar Surface Area: 73.3

Additional information on Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate

Comprehensive Analysis of Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096986-71-7)

The compound Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096986-71-7) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a pyrrolidine moiety and a naphthyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its unique stereochemistry and functional groups, which enable diverse applications in drug discovery and development.

One of the most searched questions in the field of organic chemistry is: "What are the applications of naphthyridine derivatives in medicine?" This compound addresses this query directly, as its octahydro-2,7-naphthyridine scaffold is known for its role in modulating biological targets. The presence of a tert-butyl group enhances its stability, while the hydroxy and carbonyl functionalities offer sites for further chemical modifications. Such features align with current trends in fragment-based drug design and covalent inhibitor development, which are hot topics in modern medicinal chemistry.

From a synthetic perspective, the pyrrolidin-1-ylcarbonyl moiety in this compound is particularly noteworthy. Pyrrolidine derivatives are frequently explored for their pharmacokinetic properties, such as improved bioavailability and metabolic stability. This has led to a surge in searches for "pyrrolidine-based drug candidates 2024" and "optimizing naphthyridine scaffolds for CNS drugs." The compound’s structural complexity also makes it a subject of interest for computational chemists using AI-driven molecular modeling tools to predict its binding affinities.

Another trending topic in the scientific community is "green chemistry approaches for complex intermediates." While Tert-Butyl 4a-hydroxy-7-(pyrrolidin-1-ylcarbonyl)octahydro-2,7-naphthyridine-2(1H)-carboxylate is typically synthesized via multi-step organic reactions, researchers are investigating catalytic methods to reduce waste and improve yields. This aligns with the growing demand for sustainable synthetic protocols, a frequently searched term in academic and industrial circles.

In summary, CAS No. 2096986-71-7 represents a cutting-edge example of how advanced heterocyclic chemistry can drive innovation in life sciences. Its combination of a naphthyridine backbone, pyrrolidine integration, and tert-butyl protection offers a versatile platform for developing next-generation therapeutics. As the pharmaceutical industry continues to prioritize targeted therapies and small-molecule inhibitors, this compound is poised to play a pivotal role in future breakthroughs.